Cas no 720692-76-2 (tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate)

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate structure
720692-76-2 structure
Product Name:tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
CAS No:720692-76-2
MF:C21H32BNO4
MW:373.294086456299
CID:1752487
PubChem ID:57505869
Update Time:2025-04-21

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3H-3-BENZAZEPINE-3-CARBOXYLIC ACID, 1,2,4,5-TETRAHYDRO-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, 1,1-DIMETHYLETHYL ESTER
    • 3H-3-BENZAZEPINE-3-CARBOXYLIC ACID, 7-AMINO-1,2,4,5-TETRAHYDRO-, 1,1-DIMETHYLETHYL ESTER
    • tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-benzo[d]azepine-3-carboxylate
    • 1,1-Dimethylethyl 7-(4,4,5,5-tetramethyl--1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-3-benzazepine-3-carboxylate
    • 1,1-dimethylethyl 7-(4,4,5,5-tetramethyl-1,3,2-d ioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-3-benzazepine-3-carboxylate
    • 1,1-Dimethylethyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-3-benzazepine-3-car
    • tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
    • DB-096861
    • E79024
    • SCHEMBL2118099
    • TERT-BUTYL 1,2,4,5-TETRAHYDRO-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZO[D]AZEPINE-3-CARBOXYLATE
    • CS-0119861
    • 1,1-Dimethylethyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-3-benzazepine-3-carboxylate
    • 720692-76-2
    • LLOANUGXWMHGAZ-UHFFFAOYSA-N
    • Inchi： 1S/C21H32BNO4/c1-19(2,3)25-18(24)23-12-10-15-8-9-17(14-16(15)11-13-23)22-26-20(4,5)21(6,7)27-22/h8-9,14H,10-13H2,1-7H3
    • InChI Key： LLOANUGXWMHGAZ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC3CCN(C(=O)OC(C)(C)C)CCC=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 373.2424387g/mol
  • Monoisotopic Mass: 373.2424387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM341126-100mg
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%+
100mg
 $301 2022-08-31
Chemenu
CM341126-1g
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%+
1g
 $955 2024-07-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-100MG
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
100MG
 ￥ 1,280.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-250MG
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
250MG
 ￥ 2,052.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-500MG
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
500MG
 ￥ 3,418.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-1G
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
1g
 ￥ 5,121.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-5G
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
5g
 ￥ 15,364.00 2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD0847-10G
tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
 720692-76-2 95%
10g
 ￥ 25,608.00 2023-04-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1190501-100mg
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-benzo[d]azepine-3-carboxylate
 720692-76-2 98%
100mg
 ￥1954.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1190501-250mg
tert-Butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3H-benzo[d]azepine-3-carboxylate
 720692-76-2 98%
250mg
 ￥2910.00 2024-05-02

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate Related Literature

Related Categories

720692-76-2 (tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司